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Compound of Interest

Compound Name: Hexaaquaaluminum(III) bromate

Cat. No.: B081225 Get Quote

CAS Number: 11126-81-1

Prepared for: Researchers, scientists, and drug development professionals.

Introduction
Hexaaquaaluminum(III) bromate is an inorganic compound with the chemical formula --

INVALID-LINK--₃. It exists as a hydrated solid, most commonly as the trihydrate, --INVALID-

LINK--₃·3H₂O. This guide provides a comprehensive overview of its chemical and physical

properties, toxicological profile based on its constituent ions, and general experimental

considerations. Due to the limited availability of specific research on this compound, this guide

extrapolates information from studies on related aluminum compounds and bromate salts.

Chemical and Physical Properties
The primary form of hexaaquaaluminum(III) bromate for which detailed structural information

is available is the trihydrate. The CAS number 11126-81-1 may refer to both the anhydrous and

hydrated forms.

Physicochemical Properties
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Property Value Reference(s)

Molecular Formula --INVALID-LINK--₃·3H₂O [1]

Molecular Weight 572.84 g/mol [1]

Appearance Crystalline solid [1]

Crystal System Triclinic [1]

Space Group P1 [1]

Density (calculated) 2.33 g/cm³ [1]

Crystallographic Data for Al(H₂O)₆₃·3H₂O
The crystal structure of hexaaquaaluminum(III) bromate trihydrate reveals a central aluminum

ion coordinated by six water molecules, forming a slightly distorted octahedral geometry.[1]

This complex cation is associated with three bromate anions and three additional water

molecules of crystallization.

Parameter Value Reference(s)

a 9.536(2) Å [1]

b 11.095(4) Å [1]

c 9.291(2) Å [1]

α 106.58(2)° [1]

β 100.42(2)° [1]

γ 113.01(2)° [1]

Volume 818.1(4) Å³ [1]

Z 2 [1]

Average Al-O distance 1.872(11) Å [1]
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Specific experimental protocols for the synthesis and application of hexaaquaaluminum(III)
bromate are not readily available in the published literature. However, a general approach to

its synthesis can be inferred from standard inorganic chemistry techniques for the preparation

of hydrated metal salts.

General Synthesis of Hydrated Aluminum Salts
Principle: The synthesis of hydrated aluminum salts typically involves the reaction of an

aluminum source (e.g., aluminum metal, aluminum hydroxide, or an aluminum salt) with the

corresponding acid, followed by crystallization from an aqueous solution.

General Procedure:

Reaction: React a stoichiometric amount of a suitable aluminum precursor (e.g., aluminum

hydroxide) with a solution of bromic acid. Alternatively, a salt metathesis reaction between a

soluble aluminum salt (e.g., aluminum sulfate) and a soluble bromate salt (e.g., barium

bromate) could be employed, which would precipitate the insoluble sulfate and leave the

desired aluminum bromate in solution.

Filtration: If a precipitate is formed (as in the metathesis reaction), filter the solution to

remove the insoluble byproduct.

Crystallization: Slowly evaporate the solvent (water) from the resulting solution at a

controlled temperature to induce crystallization. The formation of well-defined crystals can be

promoted by using seed crystals.

Isolation and Drying: Isolate the crystals by filtration and wash them with a small amount of

cold deionized water or a suitable solvent in which the salt is sparingly soluble. Dry the

crystals under vacuum or in a desiccator.

It is important to note that bromic acid is a strong oxidizing agent and should be handled with

appropriate safety precautions.

Toxicological Profile (Based on Constituent Ions)
There is a lack of specific toxicological data for hexaaquaaluminum(III) bromate. Therefore,

the toxicological profile is discussed in terms of the known effects of its constituent ions: the
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hexaaquaaluminum(III) cation and the bromate anion.

Hexaaquaaluminum(III) Ion: Neurotoxicity
Aluminum is a known neurotoxicant.[2] Chronic exposure to aluminum has been linked to

neurodegenerative diseases.[2] The proposed mechanisms of aluminum neurotoxicity are

multifaceted and involve:

Oxidative Stress: Aluminum can promote the generation of reactive oxygen species (ROS),

leading to cellular damage.

Inflammation: Aluminum exposure can trigger inflammatory responses in the brain.

Protein Aggregation: Aluminum may contribute to the misfolding and aggregation of proteins,

a hallmark of several neurodegenerative disorders.

Caption: Proposed mechanisms of aluminum-induced neurotoxicity.

Bromate Ion: Nephrotoxicity and Ototoxicity
The bromate ion (BrO₃⁻) is recognized as a potent nephrotoxin (toxic to the kidneys) and has

been shown to be ototoxic (damaging to the inner ear).[3][4] Its toxicity is primarily mediated

through the induction of oxidative stress.

Nephrotoxicity: Bromate exposure can lead to acute kidney injury. The mechanism involves

the generation of reactive oxygen species within the renal cells, leading to lipid peroxidation,

DNA damage, and apoptosis (programmed cell death).[3]

Ototoxicity: Bromate can cause irreversible hearing loss.

Caption: Mechanism of bromate-induced nephrotoxicity via oxidative stress.

Safety and Handling
Given the toxic properties of its constituent ions, hexaaquaaluminum(III) bromate should be

handled with care in a laboratory setting.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or in a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from combustible

materials, as bromates are oxidizing agents.

Applications and Relevance in Drug Development
Currently, there are no established applications of hexaaquaaluminum(III) bromate in drug

development or as a therapeutic agent. The toxicological properties of both aluminum and

bromate ions would likely preclude its direct use in pharmaceuticals. However, understanding

the properties and toxicity of such compounds is crucial for toxicological research and for

assessing the safety of related substances that may be encountered in environmental or

industrial settings.

Conclusion
Hexaaquaaluminum(III) bromate is a well-characterized compound from a crystallographic

perspective. However, there is a significant lack of data regarding its specific biological

activities and experimental applications. Its toxicological profile can be inferred from the known

neurotoxicity of aluminum and the nephrotoxicity and ototoxicity of bromate. Researchers and

professionals in drug development should be aware of these potential hazards when handling

this or similar compounds. Further research is needed to fully elucidate the specific properties

and potential applications or risks associated with hexaaquaaluminum(III) bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081225#hexaaquaaluminum-iii-bromate-cas-number-
11126-81-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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